Cas no 1603547-91-6 (3-Isoquinolinecarboxylic acid, 1-chloro-7-fluoro-)

• Product Name: 3-Isoquinolinecarboxylic acid, 1-chloro-7-fluoro-
• CAS No: 1603547-91-6
• MF: C₁₀H₅ClFNO₂
• MW: 225.603605031967
• CID: 5252614
• Update Time: 2025-05-27

3-Isoquinolinecarboxylic acid, 1-chloro-7-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 1-chloro-7-fluoro-

• Inchi： 1S/C10H5ClFNO2/c11-9-7-4-6(12)2-1-5(7)3-8(13-9)10(14)15/h1-4H,(H,14,15)
• InChI Key： GVJFNMQLJUBXDO-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C=CC(F)=C2)C=C(C(O)=O)N=1

Additional information on 3-Isoquinolinecarboxylic acid, 1-chloro-7-fluoro-

3-Isoquinolinecarboxylic acid, 1-chloro-7-fluoro- (CAS No. 1603547-91-6): A Comprehensive Overview

3-Isoquinolinecarboxylic acid, 1-chloro-7-fluoro- (CAS No. 1603547-91-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its isoquinoline scaffold and specific chloro and fluoro substitutions, offers a promising platform for the development of novel therapeutic agents. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The isoquinoline core is a well-known heterocyclic structure that has been extensively studied for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The introduction of chloro and fluoro substituents at specific positions on the isoquinoline ring can significantly modulate the physicochemical properties and biological activities of the molecule. In the case of 3-Isoquinolinecarboxylic acid, 1-chloro-7-fluoro-, these substitutions enhance its solubility, metabolic stability, and target selectivity.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the preparation of 3-Isoquinolinecarboxylic acid, 1-chloro-7-fluoro-. One such method involves the condensation of an appropriate isoquinoline derivative with a chloro-fluorinated reagent under mild conditions. This approach not only simplifies the synthetic route but also improves the overall yield and purity of the final product. The ability to synthesize this compound in a scalable manner is crucial for its potential use in preclinical and clinical studies.

In terms of biological activity, 3-Isoquinolinecarboxylic acid, 1-chloro-7-fluoro- has shown promising results in various in vitro and in vivo assays. Studies have demonstrated its potent inhibitory effects on specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Additionally, preliminary data suggest that this compound may have anti-cancer properties by selectively targeting cancer cells while sparing normal cells.

The pharmacokinetic profile of 3-Isoquinolinecarboxylic acid, 1-chloro-7-fluoro- has also been investigated to ensure its suitability for therapeutic applications. In animal models, this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and long half-life make it an attractive candidate for further development as an oral medication.

To further explore the therapeutic potential of 3-Isoquinolinecarboxylic acid, 1-chloro-7-fluoro-, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are designed to assess various endpoints, including pharmacodynamics, pharmacokinetics, and clinical outcomes. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported.

In conclusion, 3-Isoquinolinecarboxylic acid, 1-chloro-7-fluoro- (CAS No. 1603547-91-6) represents a promising lead compound in the development of novel therapeutic agents. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As more data become available from ongoing studies, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases.